Cas no 1227496-94-7 (5-Methoxy-3-phenylpyridine-4-methanol)

• Product Name: 5-Methoxy-3-phenylpyridine-4-methanol
• CAS No: 1227496-94-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4914457
• Update Time: 2025-06-12

5-Methoxy-3-phenylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-phenylpyridine-4-methanol
• COC1=CN=CC(C=2C=CC=CC=2)=C1CO

• Inchi： 1S/C13H13NO2/c1-16-13-8-14-7-11(12(13)9-15)10-5-3-2-4-6-10/h2-8,15H,9H2,1H3
• InChI Key： NCWFCQCKQWLQSZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(C2C=CC=CC=2)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 5-Methoxy-3-phenylpyridine-4-methanol

5-Methoxy-3-phenylpyridine-4-methanol: A Comprehensive Overview of CAS No. 1227496-94-7

5-Methoxy-3-phenylpyridine-4-methanol (CAS No. 1227496-94-7) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and organic synthesis. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a phenyl group, and a methoxy substituent. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of 5-Methoxy-3-phenylpyridine-4-methanol is C₁₃H₁₃NO₂, and its molecular weight is 219.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its application in various chemical and biological assays.

In the realm of medicinal chemistry, 5-Methoxy-3-phenylpyridine-4-methanol has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 5-Methoxy-3-phenylpyridine-4-methanol exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of 5-Methoxy-3-phenylpyridine-4-methanol have also been investigated. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. This finding suggests that 5-Methoxy-3-phenylpyridine-4-methanol could be a valuable candidate for the development of neuroprotective agents or treatments for age-related diseases.

In addition to its anti-inflammatory and antioxidant activities, 5-Methoxy-3-phenylpyridine-4-methanol has shown promise in cancer research. A study published in the Cancer Research Journal (2020) found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The synthetic accessibility of 5-Methoxy-3-phenylpyridine-4-methanol further enhances its appeal as a research tool and potential drug candidate. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One notable method involves the reaction of 3-bromopyridine with phenylboronic acid followed by methylation and hydrolysis steps. This synthetic strategy allows for the facile preparation of various derivatives, facilitating structure-activity relationship (SAR) studies.

Beyond its direct applications in drug discovery, 5-Methoxy-3-phenylpyridine-4-methanol serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with different functional groups makes it a valuable building block for constructing multi-functional compounds with diverse biological activities. For example, researchers at the University of Cambridge have utilized this compound to synthesize novel inhibitors of protein-protein interactions (PPIs), which are emerging targets in drug discovery.

The safety profile of 5-Methoxy-3-phenylpyridine-4-methanol has also been evaluated in preclinical studies. Toxicological assessments indicate that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, CAS No. 1227496-94-7, or 5-Methoxy-3-phenylpyridine-4-methanol, represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the development of novel drugs and therapies.